Cas no 2227805-07-2 ((2S)-5-(4-bromophenyl)pentan-2-amine)
2227805-07-2 structure
Product Name:(2S)-5-(4-bromophenyl)pentan-2-amine
CAS No:2227805-07-2
MF:C11H16BrN
MW:242.155442237854
CID:5786506
PubChem ID:93713975
Update Time:2023-12-26
(2S)-5-(4-bromophenyl)pentan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2227805-07-2
- EN300-1923050
- (2S)-5-(4-bromophenyl)pentan-2-amine
-
- Inchi: 1S/C11H16BrN/c1-9(13)3-2-4-10-5-7-11(12)8-6-10/h5-9H,2-4,13H2,1H3/t9-/m0/s1
- InChI Key: WYJPXKPHRZGNIW-VIFPVBQESA-N
- SMILES: BrC1C=CC(=CC=1)CCC[C@H](C)N
Computed Properties
- Exact Mass: 241.04661g/mol
- Monoisotopic Mass: 241.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26Ų
(2S)-5-(4-bromophenyl)pentan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923050-0.05g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 0.05g |
$707.0 | 2023-09-17 | ||
| Enamine | EN300-1923050-0.1g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 0.1g |
$741.0 | 2023-09-17 | ||
| Enamine | EN300-1923050-0.25g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 0.25g |
$774.0 | 2023-09-17 | ||
| Enamine | EN300-1923050-0.5g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 0.5g |
$809.0 | 2023-09-17 | ||
| Enamine | EN300-1923050-1.0g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 1g |
$1844.0 | 2023-06-01 | ||
| Enamine | EN300-1923050-2.5g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 2.5g |
$1650.0 | 2023-09-17 | ||
| Enamine | EN300-1923050-5.0g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 5g |
$5345.0 | 2023-06-01 | ||
| Enamine | EN300-1923050-10.0g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 10g |
$7927.0 | 2023-06-01 | ||
| Enamine | EN300-1923050-1g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 1g |
$842.0 | 2023-09-17 | ||
| Enamine | EN300-1923050-5g |
(2S)-5-(4-bromophenyl)pentan-2-amine |
2227805-07-2 | 5g |
$2443.0 | 2023-09-17 |
(2S)-5-(4-bromophenyl)pentan-2-amine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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